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Compound of Interest

Compound Name: 1-Phenoxyethanol

Cat. No.: B8569426

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling 1-Phenoxyethanol, a common preservative and solvent. Adherence to
these procedures is critical to minimize risks and ensure operational integrity.

Chemical Identifier:
e Name: 1-Phenoxyethanol
e CAS Number: 122-99-6[1][2][3]

» Molecular Formula: C8H1002[1][3]

Immediate Safety and Personal Protective
Equipment (PPE)

When handling 1-Phenoxyethanol, a thorough risk assessment should be conducted to
determine the appropriate level of personal protective equipment. The following table
summarizes the recommended PPE.
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PPE Category Item Specifications
Snug-fitting, providing
protection from chemical

Eye Protection Safety Goggles splashes.[4] A face shield may

be necessary for splash-prone

activities.[4]

Hand Protection

Chemical-Resistant Gloves

Nitrile gloves are suitable for a
wide range of chemicals.[4]
For prolonged or high-
exposure tasks, neoprene
gloves are recommended.[4]
Always inspect gloves for
integrity before use and

replace them regularly.

Body Protection

Protective Clothing

A lab coat or chemical-
resistant apron should be
worn.[5] For larger quantities
or splash risks, chemical-
resistant coveralls are advised.
[4][5] Clothing should be long-
sleeved, and closed-toe shoes

are mandatory.[6][7]

Respiratory Protection

Respirator

Generally not required in a
well-ventilated area due to 1-
Phenoxyethanol's low vapor
pressure.[2] However, if vapors
or aerosols are generated, a
respirator with appropriate

cartridges is necessary.[4]

Operational Plan for Handling 1-Phenoxyethanol

This step-by-step guide outlines the safe handling of 1-Phenoxyethanol from preparation to

disposal.
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. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize
inhalation exposure.[8]

Ensure an eyewash station and safety shower are readily accessible.[5][9]
Clear the workspace of any unnecessary equipment or chemicals.
Verify that all containers are properly labeled and in good condition.
. Handling and Use:
Don the appropriate PPE as detailed in the table above.
When transferring or pouring, do so carefully to avoid splashing.[10]
Keep containers tightly closed when not in use to prevent vapor release.[11][12]

Avoid contact with skin and eyes.[13] In case of contact, follow the first-aid measures
outlined below.

Do not eat, drink, or smoke in the handling area.[3][13]
. Storage:
Store 1-Phenoxyethanol in a cool, dry, and well-ventilated area.[14]
Keep it away from strong oxidizing agents, strong acids, and strong bases.[15]
Store in tightly closed containers.[12]

. First-Aid Measures:
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Exposure Route First-Aid Procedure

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids.[3][11][13] Remove

contact lenses if present and easy to do.[13]

Seek medical attention.[13]

Remove contaminated clothing.[3] Wash skin
Skin Contact with plenty of soap and water.[8][13] If irritation
persists, seek medical attention.[8]

Move the affected person to fresh air.[3][13] If
Inhalation breathing is difficult, provide oxygen. Seek

medical attention if symptoms persist.[3]

Do NOT induce vomiting.[11] Rinse mouth with
Ingestion water.[3][13] Seek immediate medical attention.
[13]

Disposal Plan

Proper disposal of 1-Phenoxyethanol and its containers is crucial to prevent environmental
contamination.

» Waste Chemical: Dispose of 1-Phenoxyethanol as hazardous waste in accordance with
local, state, and federal regulations.[8][13][16] Do not pour it down the drain.

» Contaminated Materials: Any materials contaminated with 1-Phenoxyethanol, such as
gloves, paper towels, or labware, should also be disposed of as hazardous waste.[10]

o Empty Containers: Do not reuse empty containers.[16] They should be triple-rinsed with a
suitable solvent and disposed of according to institutional guidelines.

Safe Handling Workflow

The following diagram illustrates the key steps for the safe handling of 1-Phenoxyethanol.
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Caption: Workflow for Safe Handling of 1-Phenoxyethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8569426?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8569426?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

